3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C17H19ClN2O2S/c1-12-2-3-16(23-12)17(21)20-8-5-13(6-9-20)11-22-15-4-7-19-10-14(15)18/h2-4,7,10,13H,5-6,8-9,11H2,1H3
• InChI Key: JRIRQLUBPDZYHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C17H19ClN2O2S
• Molecular Weight: 350.9 g/mol

Description

The compound “3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The molecule also contains a thiophene ring, which is a five-membered ring with one sulfur atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the thiophene ring, and the attachment of these rings to the pyridine core. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen in the pyridine and piperidine rings, as well as the sulfur in the thiophene ring, would likely have a significant impact on the compound’s properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyridine ring is often involved in nucleophilic substitution reactions, while the thiophene ring can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by factors like its molecular structure and the nature of its functional groups.

Scientific Research Applications

3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridineTPCP has been used in a variety of scientific research applications. It has been used in the synthesis of novel drugs, such as the antifungal drug miconazole. It has also been used in the synthesis of other compounds, such as the anti-inflammatory agent indomethacin. Additionally, it has been used in the synthesis of the anti-cancer agent paclitaxel.

Mechanism of Action

The mechanism of action of 3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridineTPCP is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. Additionally, it is thought to have a role in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridineTPCP are not fully understood. However, it is believed to have anti-inflammatory, anti-cancer, and anti-fungal properties. Additionally, it is thought to have a role in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridineTPCP in laboratory experiments include its low cost and easy availability. Additionally, it can be synthesized in a relatively short amount of time. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

Future research on 3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridineTPCP should focus on understanding its mechanism of action, as well as its biochemical and physiological effects. Additionally, further studies should be conducted to explore its potential use in the synthesis of novel drugs and other compounds. Additionally, further research should be conducted to identify potential side effects and toxicity of this compound. Finally, further studies should be conducted to explore its potential applications in other areas, such as agriculture and food science.

Synthesis Methods

3-chloro-4-{[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridineTPCP can be synthesized through a palladium-catalyzed cross-coupling reaction between 5-methylthiophene-2-carbonyl chloride and 4-methoxypyridine. This reaction is carried out under anhydrous conditions in the presence of a palladium catalyst and a base, such as potassium carbonate. The reaction is carried out at room temperature and is complete within 30 minutes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the precautions needed when handling it. Without specific information, it’s difficult to provide details.